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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2,3-dichloro-2-methylpropionate, registered under CAS number 1899-36-1, is a
chemical compound with niche applications, primarily documented as a plant growth regulator,
specifically a male gametocide.[1] Also known by synonyms such as Sodium 2,3-
dichloroisobutyrate and the trade name Mendok, this compound has been investigated for its
ability to induce male sterility in plants, a crucial aspect in the development of hybrid crops.[1]
[2] This technical guide provides a comprehensive overview of the available scientific and
technical data on Sodium 2,3-dichloro-2-methylpropionate, focusing on its chemical
properties, potential applications, and available experimental data.

Chemical and Physical Properties

A summary of the key chemical and physical properties for Sodium 2,3-dichloro-2-
methylpropionate is presented in the table below. It is important to note that while some data
is available, a complete, experimentally verified dataset is not consistently reported across
public sources.
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Property Value Source

CAS Number 1899-36-1 [1]

Molecular Formula C4HsCl2NaO:2 [1]

Molecular Weight 178.97 g/mol [1]
Sodium 2,3-

Synonyms dichloroisobutyrate, Mendok, [1]
DCIB, FW 450

Physical State Solid (presumed) General chemical knowledge

Solubility No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Synthesis

A detailed, publicly available, and experimentally validated protocol for the synthesis of
Sodium 2,3-dichloro-2-methylpropionate is not readily found in the scientific literature.
However, based on general principles of organic chemistry and synthesis routes for structurally
similar chlorinated carboxylic acids, a plausible synthetic pathway can be proposed. This
should be considered a hypothetical route and would require experimental validation.

Disclaimer: The following proposed synthesis is hypothetical and has not been experimentally
verified from the available literature. It is intended for informational purposes only and should
not be attempted without a thorough literature review of related reactions and appropriate
safety precautions in a controlled laboratory setting.

A potential synthesis could involve the chlorination of methacrylic acid or its esters, followed by
hydrolysis and neutralization.
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Chlorination Neutralization Sodium 2,3-dichloro-
(e.g., CI2) (NaOH) 2-methylpropionate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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